Cas no 92358-16-2 (Diethyl 3,3'-(5-oxopyrrolidine-2,2-diyl)dipropanoate)

Diethyl 3,3'-(5-oxopyrrolidine-2,2-diyl)dipropanoate structure
92358-16-2 structure
Product Name:Diethyl 3,3'-(5-oxopyrrolidine-2,2-diyl)dipropanoate
CAS No:92358-16-2
MF:C14H23NO5
MW:285.3361
MDL:MFCD28579821
CID:3045542
PubChem ID:13306703
Update Time:2024-10-26

Diethyl 3,3'-(5-oxopyrrolidine-2,2-diyl)dipropanoate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 3,3'-(5-oxopyrrolidine-2,2-diyl)dipropanoate
    • diethyl 3,3'-(5-oxopyrrolidine-2,2-diyl)dipropionate
    • AK676452
    • Diethyl3,3'-(5-oxopyrrolidine-2,2-diyl)dipropanoate
    • AKOS030627221
    • CS-0162681
    • C77164
    • DS-20033
    • 92358-16-2
    • SCHEMBL10856841
    • ethyl 3-[2-(3-ethoxy-3-oxopropyl)-5-oxopyrrolidin-2-yl]propanoate
    • MDL: MFCD28579821
    • Inchi: 1S/C14H23NO5/c1-3-19-12(17)6-9-14(8-5-11(16)15-14)10-7-13(18)20-4-2/h3-10H2,1-2H3,(H,15,16)
    • InChI Key: ZNRXVCLDCMIOIF-UHFFFAOYSA-N
    • SMILES: O=C1C([H])([H])C([H])([H])C(C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])(C([H])([H])C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])N1[H]

Computed Properties

  • Exact Mass: 285.15762283g/mol
  • Monoisotopic Mass: 285.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.7
  • XLogP3: 0.6

Diethyl 3,3'-(5-oxopyrrolidine-2,2-diyl)dipropanoate Pricemore >>

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